Cas no 629-39-0 (Nitric acid, octylester)
Nitric acid, octylester structure
Product Name:Nitric acid, octylester
Nitric acid, octylester Chemical and Physical Properties
Names and Identifiers
-
- Nitric acid, octylester
- OCTYL NITRATE
- 1-Octyl nitrate
- n-Octyl nitrate
-
- Inchi： 1S/C8H17NO3/c1-2-3-4-5-6-7-8-12-9(10)11/h2-8H2,1H3
- InChI Key： TXQBMQNFXYOIPT-UHFFFAOYSA-N
- SMILES： O(CCCCCCCC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 175.12091
- Monoisotopic Mass: 175.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 111
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 55Ų
Experimental Properties
- Density: 0.9750
- Boiling Point: 216.53°C (estimate)
- Refractive Index: 1.4210 (estimate)
- PSA: 52.37
Nitric acid, octylester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Frontier Specialty Chemicals | O34688-1 g |
Octyl nitrate |
629-39-0 | 1g |
$ 20.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | O34688-5 g |
Octyl nitrate |
629-39-0 | 5g |
$ 75.00 | 2022-11-04 | ||
| Frontier Specialty Chemicals | O34688-1g |
Octyl nitrate |
629-39-0 | 1g |
$ 22.00 | 2023-09-07 | ||
| Frontier Specialty Chemicals | O34688-5g |
Octyl nitrate |
629-39-0 | 5g |
$ 83.00 | 2023-09-07 |
Nitric acid, octylester Related Literature
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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